4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine

• IUPAC Name: 4-[5-(4-nitrophenyl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C14H14N4O3/c19-18(20)13-3-1-11(2-4-13)12-9-15-14(16-10-12)17-5-7-21-8-6-17/h1-4,9-10H,5-8H2
• InChI Key: ORDVYDBNNRYAJE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine is a chemical compound with notable interest in the field of organic chemistry due to its potential as an intermediate in the synthesis of various biologically active compounds. Its relevance spans across different areas of research, including the development of pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of 4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine and its derivatives often involves multi-step chemical processes. A common approach includes the condensation reaction, chlorination, and nucleophilic substitution, starting from commercially available precursors. For instance, 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which share a structural similarity, were synthesized with an overall yield of 43% through such methods (Lei et al., 2017).

Molecular Structure Analysis

The molecular structure of 4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine derivatives has been characterized by various spectroscopic techniques, including 1H NMR and mass spectrometry. Structural studies have shown that these compounds often feature significant electronic polarization within the pyrimidine component, contributing to their chemical reactivity and biological activity (Orozco et al., 2008).

Chemical Reactions and Properties

4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine undergoes a variety of chemical reactions, including N- and O-dealkylation, hydroxylation, and interaction with nucleophiles. These reactions are crucial for the modification and functionalization of the compound, leading to derivatives with potential therapeutic applications (Langner et al., 1993).

Physical Properties Analysis

The physical properties of 4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. X-ray powder diffraction has been used to determine the crystalline structure of related compounds, providing insights into their stability and reactivity (Wang et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and stability under different conditions, are key to understanding the behavior of 4-[5-(4-nitrophenyl)-2-pyrimidinyl]morpholine in synthesis and potential applications. Its derivatives have shown a range of biological activities, potentially due to the electronic polarization and ability to form hydrogen bonds, which contribute to their interaction with biological targets (Camiolo et al., 2003).